Cas no 2680792-72-5 (4-(difluoromethyl)-2-(prop-2-en-1-yloxy)carbonyl-2-azabicyclo2.1.1hexane-1-carboxylic acid)

• Product Name: 4-(difluoromethyl)-2-(prop-2-en-1-yloxy)carbonyl-2-azabicyclo2.1.1hexane-1-carboxylic acid
• CAS No: 2680792-72-5
• MF: C₁₁H₁₃F₂NO₄
• MW: 261.22203040123
• CID: 5649894
• PubChem ID: 165907974
• Update Time: 2025-05-20

4-(difluoromethyl)-2-(prop-2-en-1-yloxy)carbonyl-2-azabicyclo2.1.1hexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28280885
• 4-(difluoromethyl)-2-[(prop-2-en-1-yloxy)carbonyl]-2-azabicyclo[2.1.1]hexane-1-carboxylic acid
• 2680792-72-5
• 4-(difluoromethyl)-2-(prop-2-en-1-yloxy)carbonyl-2-azabicyclo2.1.1hexane-1-carboxylic acid

• Inchi： 1S/C11H13F2NO4/c1-2-3-18-9(17)14-6-10(7(12)13)4-11(14,5-10)8(15)16/h2,7H,1,3-6H2,(H,15,16)
• InChI Key： HLKXWSPSRZQVKH-UHFFFAOYSA-N
• SMILES： FC(C12CN(C(=O)OCC=C)C(C(=O)O)(C1)C2)F

Computed Properties

• Exact Mass: 261.08126422g/mol
• Monoisotopic Mass: 261.08126422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 66.8Ų

Additional information on 4-(difluoromethyl)-2-(prop-2-en-1-yloxy)carbonyl-2-azabicyclo2.1.1hexane-1-carboxylic acid

Comprehensive Overview of 4-(difluoromethyl)-2-(prop-2-en-1-yloxy)carbonyl-2-azabicyclo[2.1.1]hexane-1-carboxylic acid (CAS No. 2680792-72-5)

The compound 4-(difluoromethyl)-2-(prop-2-en-1-yloxy)carbonyl-2-azabicyclo[2.1.1]hexane-1-carboxylic acid (CAS No. 2680792-72-5) is a structurally unique bicyclic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its distinctive azabicyclo[2.1.1]hexane scaffold, combined with a difluoromethyl group and a prop-2-en-1-yloxy carbonyl moiety, makes it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications as a bioactive intermediate or a protease inhibitor, given its ability to modulate enzyme activity and interact with biological targets.

In recent years, the demand for fluorinated organic compounds has surged due to their enhanced metabolic stability and bioavailability. The presence of the difluoromethyl group in this compound aligns with this trend, as it can improve lipophilicity and resistance to oxidative degradation. This feature is especially relevant in the design of next-generation therapeutics, where fluorine incorporation is a key strategy for optimizing drug performance. Additionally, the prop-2-en-1-yloxy carbonyl moiety offers versatility for further chemical modifications, enabling the synthesis of derivatives with tailored properties.

The azabicyclo[2.1.1]hexane core is another highlight of this molecule, as it introduces conformational rigidity and stereochemical complexity. Such scaffolds are increasingly sought after in fragment-based drug design (FBDD) and structure-activity relationship (SAR) studies. The constrained geometry of the bicyclic system can enhance binding affinity and selectivity for target proteins, making it a valuable building block for small-molecule inhibitors. This has led to growing interest in its potential applications in treating diseases such as inflammatory disorders and neurodegenerative conditions.

From a synthetic chemistry perspective, the preparation of 4-(difluoromethyl)-2-(prop-2-en-1-yloxy)carbonyl-2-azabicyclo[2.1.1]hexane-1-carboxylic acid involves multi-step organic transformations, including cycloaddition reactions and selective fluorination. These methods are often optimized for high yield and purity, catering to the stringent requirements of pharmaceutical manufacturing. The compound's CAS No. 2680792-72-5 serves as a unique identifier in chemical databases, facilitating its procurement and research utilization.

As the pharmaceutical industry continues to explore novel chemical entities, compounds like this are likely to play a pivotal role in addressing unmet medical needs. Its combination of structural novelty and functional diversity positions it as a compelling subject for further investigation. Whether as a lead compound or a chemical probe, 4-(difluoromethyl)-2-(prop-2-en-1-yloxy)carbonyl-2-azabicyclo[2.1.1]hexane-1-carboxylic acid exemplifies the innovation driving modern drug discovery.